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Compound of Interest

Compound Name: Lasmiditan

Cat. No.: B1674530

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring personal safety during the handling of chemical compounds is paramount. This guide
provides essential, immediate safety and logistical information for the proper handling and
disposal of Lasmiditan, a selective serotonin 5-HT1F receptor agonist. By adhering to these
procedural, step-by-step instructions, laboratories can maintain a safe environment and build a
culture of trust in chemical handling practices.

Hazard Identification and Occupational Exposure
Limits

Lasmiditan presents several hazards that necessitate careful handling. According to safety
data, it is harmful if swallowed, causes serious eye damage, may cause drowsiness or

dizziness, and is suspected of damaging an unborn child[1]. To mitigate these risks, specific
occupational exposure limits (OELs) have been established.

Parameter Value Source
Lilly (LEG) TWA (8hrs) 40 pg/m3 [1]
Lilly (LEG) TWA (12hrs) 25 pg/ms [1]

TWA (Time-Weighted Average) indicates the average exposure over a specified period.
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Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is crucial when working with Lasmiditan.
The following flowchart outlines the decision-making process for ensuring adequate protection.
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Figure 1: Personal Protective Equipment (PPE) decision workflow for handling Lasmiditan.
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Detailed Experimental Protocols

Engineering Controls: It is recommended to handle Lasmiditan in a well-ventilated area.[1]
Appropriate engineering controls such as a fume hood, ventilated enclosure, local exhaust
ventilation, or a down-draft booth should be utilized, especially when open handling is
necessary[1]. Engineering controls are the primary means to control workplace exposures[1].

Eye and Face Protection: Safety glasses with side shields are recommended for all handling
procedures.[1] In situations with a potential for splashing or the generation of dust, more robust
protection such as goggles or a face shield should be worn[1].

Skin Protection: To minimize skin contact, chemical-resistant gloves and an impermeable body
covering, such as a lab coat or coveralls, are required.[1] Hands should be washed thoroughly
after handling the material[1].

Respiratory Protection: If a risk assessment indicates that inhalation of dust is possible or that
occupational exposure levels may be exceeded, a properly fitted, approved air-purifying or air-
fed respirator must be used[1].

Spill and Disposal Procedures

Accidental Release Measures: In the event of a spill, avoid generating dust.[1] Do not sweep. It
is recommended to use a vacuum cleaner equipped with a HEPA filter to collect the spilled
material.[1] If a vacuum is unavailable, lightly mist the material with water and then remove it by
mopping or wet wiping.[1] Ensure to wear the appropriate PPE during cleanup[1].

Disposal Plan: Lasmiditan and its containers must be disposed of in accordance with all
applicable local, regional, national, and international regulations.[1] Avoid discharging the
substance into drains, watercourses, or onto the ground[1]. For unused or expired medicine in
a non-laboratory setting, drug take-back programs are the preferred method of disposal. If such
programs are not available, the medicine, if not on the FDA flush list, can be mixed with an
unappealing substance like dirt or cat litter, placed in a sealed plastic bag, and then discarded
in the household trash.[2][3]

By implementing these safety protocols, research facilities can ensure the well-being of their
personnel while handling Lasmiditan and maintain a high standard of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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